![molecular formula C11H9F3N2 B1452655 2-[(Prop-2-en-1-yl)amino]-5-(trifluoromethyl)benzonitrile CAS No. 1094368-50-9](/img/structure/B1452655.png)
2-[(Prop-2-en-1-yl)amino]-5-(trifluoromethyl)benzonitrile
Overview
Description
“2-[(Prop-2-en-1-yl)amino]-5-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C11H9F3N2 . It contains a benzonitrile group, which is a type of aromatic nitrile, and a prop-2-en-1-ylamino group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzonitrile group attached to a prop-2-en-1-ylamino group and a trifluoromethyl group . The presence of these functional groups can influence the chemical properties and reactivity of the molecule.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 226.2 . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Synthesis and Intermediate Applications
Research has developed environmentally friendly and practical methods for synthesizing intermediates like 4-Amino-2-(trifluoromethyl)benzonitrile, crucial for the synthesis of compounds such as bicalutamide. These methods emphasize efficiency and yield, suggesting potential pathways for creating related compounds, including 2-[(Prop-2-en-1-yl)amino]-5-(trifluoromethyl)benzonitrile (Zhang Tong-bin, 2012).
Supramolecular Structures
Studies on polarized molecular-electronic structures and supramolecular aggregation reveal insights into the intramolecular interactions and potential applications of related compounds in material science or molecular electronics. The detailed analysis of hydrogen bonding and π-π stacking interactions contributes to understanding the chemical behavior and properties of such molecules (J. N. Low et al., 2004).
Antimicrobial Activities
The synthesis of novel compounds with potential antimicrobial properties includes research on benzoimidazole derivatives and their incorporation into different molecular frameworks. These studies highlight the biological relevance of trifluoromethyl benzonitrile derivatives in developing new antimicrobial agents, indicating a potential research avenue for this compound (E. A. Abd El-Meguid, 2014).
Chemical Synthesis Optimization
Optimization of synthetic pathways for related compounds emphasizes the importance of process efficiency, yield improvement, and impurity control in chemical manufacturing. These studies provide valuable insights into the scalable production of complex molecules, potentially applicable to the synthesis of this compound derivatives (Phillip Hopes et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
2-(prop-2-enylamino)-5-(trifluoromethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2/c1-2-5-16-10-4-3-9(11(12,13)14)6-8(10)7-15/h2-4,6,16H,1,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJIWVDKFMNFWON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=C(C=C(C=C1)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.